ethyl N-acetyl-3,5-diiodotyrosinate

• IUPAC Name: ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• InChI: InChI=1S/C13H15I2NO4/c1-3-20-13(19)11(16-7(2)17)6-8-4-9(14)12(18)10(15)5-8/h4-5,11,18H,3,6H2,1-2H3,(H,16,17)
• InChI Key: BPKHOPGWGZAARI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC(=C(C(=C1)I)O)I)NC(=O)C
• Molecular Formula: C13H15I2NO4
• Molecular Weight: 503.07 g/mol
• CAS RN: 21959-36-4

Description

Ethyl N-acetyl-3,5-diiodotyrosinate, also known as N-acetyl-3,5-diiodo-L-tyrosine ethyl ester, is a chemical compound with the molecular formula C13H15I2NO4. It has a molecular weight of 503.07 g/mol. This compound is used in biochemical processes and is a precursor of thyroid hormone.

Synthesis Analysis

The synthesis of ethyl N-acetyl-3,5-diiodotyrosinate involves the oxidative coupling of the ethyl ester of N-acetyl-3,5-diiodotyrosine. A putative mechanism involves phenolic coupling to yield an intermediate aryloxydienone, followed by an E2 elimination for loss of the side chain.

Molecular Structure Analysis

The molecular structure of ethyl N-acetyl-3,5-diiodotyrosinate consists of 13 carbon atoms, 15 hydrogen atoms, 2 iodine atoms, 1 nitrogen atom, and 4 oxygen atoms. The InChI string representation of the molecule is InChI=1S/C13H15I2NO4/c1-3-20-13(19)11(16-7(2)17)6-8-4-9(14)12(18)10(15)5-8/h4-5,11,18H,3,6H2,1-2H3,(H,16,17).

Physical And Chemical Properties Analysis

Ethyl N-acetyl-3,5-diiodotyrosinate has a molecular weight of 503.07 g/mol. Its exact mass and monoisotopic mass are 502.90905 g/mol. It has a complexity of 341 and a topological polar surface area of 75.6 Ų.

Scientific Research Applications

• Organic Synthesis and Chemical Reactions :

  • An investigation by Bell et al. (1997) discovered that ethyl N-acetyl-3,5-diiodotyrosinate undergoes non-radical ortho-ortho phenolic coupling, resulting in the formation of dityrosine analogues under mild conditions. This suggests its utility in novel synthetic pathways for complex organic molecules (Bell et al., 1997).

• Biochemical Studies and Modifications :

  • Liu et al. (1986) synthesized several 3,5-diiodotryrosyl derivatives, including ethyl N-acetyl-3,5-diiodotyrosinate. These derivatives were used for chemical modification of ribonucleosides, illustrating the compound's role in nucleic acid chemistry (Liu et al., 1986).
  • Research by Frieden and Winzler (1949) explored ethers of N-acetyl-3,5-diiodotyrosine, including ethyl N-acetyl-3,5-diiodotyrosinate, as competitive antagonists of thyroxine. This signifies its importance in endocrinological research and potential therapeutic applications (Frieden & Winzler, 1949).

• Enzyme Inhibition Studies :

  • Tavares Líns et al. (2015) synthesized ethyl 2-N-acetyl-3-5-diphenyl-5-oxo-pentanoate, a related compound to ethyl N-acetyl-3,5-diiodotyrosinate, and tested its efficacy as an acetylcholinesterase inhibitor. This demonstrates the potential of similar compounds in enzyme inhibition and pharmacological research (Tavares Líns et al., 2015).